molecular formula C5H2FI2N B115168 2-Fluoro-3,4-diiodopyridine CAS No. 153034-83-4

2-Fluoro-3,4-diiodopyridine

Cat. No. B115168
CAS RN: 153034-83-4
M. Wt: 348.88 g/mol
InChI Key: JPNTYYOJYPWUSU-UHFFFAOYSA-N
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Description

2-Fluoro-3,4-diiodopyridine is a dihalogenated heterocyclic building block commonly used as a molecular scaffold for active pharmaceutical ingredients (APIs) and a substrate for synthetic chemistry .


Synthesis Analysis

The synthesis of 2-Fluoro-3,4-diiodopyridine is achieved by cross-coupling between a nucleobase (2-amino-4-fluoro-3,5-diiodopyridine) and sugar moieties . The methods of synthesis of 2-, 3-, 4-fluoropyridines, di-, tri-, polyfluoropyridines, perfluoroalkylpyridines, and also fluoropyridines fused with carbo-, heterocycles are presented .


Molecular Structure Analysis

The molecular formula of 2-Fluoro-3,4-diiodopyridine is C5H2FI2N . It’s a heterocyclic organic molecule .


Chemical Reactions Analysis

Fluoropyridines have reduced basicity and are usually less reactive than their chlorinated and brominated analogues . A selective synthesis of fluoropyridines remains a challenging problem .


Physical And Chemical Properties Analysis

2-Fluoro-3,4-diiodopyridine has a molecular weight of 348.88 g/mol . It is a solid at room temperature .

Scientific Research Applications

Medicinal Chemistry: Radiolabeled Compounds for Cancer Therapy

2-Fluoro-3,4-diiodopyridine is utilized in the synthesis of fluorinated pyridines , which are compounds of interest in medicinal chemistry . Specifically, it can be used to create F-18 labeled pyridines for local radiotherapy in cancer treatment. The introduction of fluorine atoms into pharmaceutical compounds can significantly alter their biological activity, making them more selective and potent.

Agriculture: Development of Agrochemicals

In agriculture, the introduction of fluorine atoms into lead structures of agrochemicals can improve their physical, biological, and environmental properties . 2-Fluoro-3,4-diiodopyridine serves as a precursor in synthesizing fluorine-containing aromatic compounds, which have been commercialized as active ingredients in various agricultural products.

Material Science: Advanced Material Synthesis

The compound’s unique structure makes it valuable in material science for the synthesis of advanced materials. Its solid form and stability under inert atmospheres make it suitable for creating new types of polymers and coatings that could have enhanced properties like thermal stability or electrical conductivity .

Environmental Science: Study of Atmospheric Particles

2-Fluoro-3,4-diiodopyridine can be used in environmental science to study the behavior of atmospheric particles. Its iodine content is particularly useful for understanding the role of halogens in atmospheric chemistry and their impact on climate change and air quality .

Analytical Chemistry: Chromatography and Spectroscopy

In analytical chemistry, 2-Fluoro-3,4-diiodopyridine is used as a standard or reagent in various chromatographic and spectroscopic methods. Its well-defined structure and properties allow for accurate calibration and method development in the analysis of complex chemical mixtures .

Industrial Applications: Chemical Manufacturing

Industrially, 2-Fluoro-3,4-diiodopyridine is involved in the manufacturing of chemicals where it acts as an intermediate. Its reactive iodine groups make it a versatile building block for the synthesis of a wide range of industrial chemicals .

Pharmaceutical Research: Drug Design

The electron-withdrawing nature of the fluorine atom in 2-Fluoro-3,4-diiodopyridine makes it an important compound in pharmaceutical research for drug design. It can influence the metabolic stability and pharmacokinetic properties of potential drug candidates .

Biochemistry: Fluorescent Probes

Lastly, 2-Fluoro-3,4-diiodopyridine has potential applications in biochemistry as a precursor for developing fluorescent probes. These probes can be used in imaging techniques to study biological processes at the molecular level .

Mechanism of Action

The pyridopyrimidine drug inhibits DHFR with high affinity, thereby reducing the quantity of tetrahydrofolate necessary for the synthesis of pyrimidine and purine. Therefore, the synthesis of RNA and DNA is stopped, and the cancer cells die .

Safety and Hazards

The safety information for 2-Fluoro-3,4-diiodopyridine includes avoiding dust formation, breathing mist, gas or vapours, and contact with skin and eye. It is recommended to use personal protective equipment, wear chemical impermeable gloves, ensure adequate ventilation, remove all sources of ignition, evacuate personnel to safe areas, and keep people away from and upwind of spill/leak .

Future Directions

The future directions of 2-Fluoro-3,4-diiodopyridine research could involve its potential use in the development of new therapies, as evidenced by numerous publications, studies, and clinical trials . It presents a special interest as potential imaging agents for various biological applications .

properties

IUPAC Name

2-fluoro-3,4-diiodopyridine
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C5H2FI2N/c6-5-4(8)3(7)1-2-9-5/h1-2H
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

JPNTYYOJYPWUSU-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CN=C(C(=C1I)I)F
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C5H2FI2N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID70435486
Record name 2-FLUORO-3,4-DIIODOPYRIDINE
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID70435486
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

348.88 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-Fluoro-3,4-diiodopyridine

CAS RN

153034-83-4
Record name 2-FLUORO-3,4-DIIODOPYRIDINE
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID70435486
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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